2-hydroxy-1-naphthaldehyde [4-(2-hydroxyphenyl)-6-phenyl-2-pyrimidinyl]hydrazone

• IUPAC Name: 1-[(E)-[[4-(2-hydroxyphenyl)-6-phenylpyrimidin-2-yl]hydrazinylidene]methyl]naphthalen-2-ol
• InChI: InChI=1S/C27H20N4O2/c32-25-13-7-6-12-21(25)24-16-23(19-9-2-1-3-10-19)29-27(30-24)31-28-17-22-20-11-5-4-8-18(20)14-15-26(22)33/h1-17,32-33H,(H,29,30,31)/b28-17+
• InChI Key: QLWCNNXOOXKHMZ-OGLMXYFKSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)NN=CC3=C(C=CC4=CC=CC=C43)O)C5=CC=CC=C5O
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)N/N=C/C3=C(C=CC4=CC=CC=C43)O)C5=CC=CC=C5O
• Molecular Formula: C27H20N4O2
• Molecular Weight: 432.5 g/mol

Description

“2-hydroxy-1-naphthaldehyde [4-(2-hydroxyphenyl)-6-phenyl-2-pyrimidinyl]hydrazone” is a complex organic compound. The 2-hydroxy-1-naphthaldehyde part of the molecule is a derivative of naphthalene, a polycyclic aromatic hydrocarbon with the formula HOC10H6CHO. It has a molecular weight of 172.18. The compound is used in various applications due to its unusual excited-state intramolecular proton transfer (ESIPT) fluorescence.

Synthesis Analysis

The synthesis of this compound involves the modification of primary amine functionalized drugs, pyrimethamine and 4-amino-N-(2,3-dihydrothiazol-2-yl)benzenesulfonamide, via condensation reaction with 2-hydroxy-1-naphthaldehyde. This reaction produces new organic zwitterionic compounds in methanol as a solvent.

Molecular Structure Analysis

The crystal structures of the synthesized compounds were confirmed to be imine-based zwitterionic products via single-crystal X-ray diffraction (SC-XRD) analysis. The stabilization of both crystalline compounds is achieved via various noncovalent interactions.

Chemical Reactions Analysis

The mechanism of ESIPT fluorescence in the solvated 2-hydroxy-1-naphthaldehyde carbohydrazone system was investigated by ab initio time-dependent density functional theory (TDDFT) calculation. The solvation stabilized both ground state and excited state in the enol form, and the medium intramolecular interaction ensured the bond break, bond-forming and proton transfer in the conversion from excited enol form to keto form.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-hydroxy-1-naphthaldehyde include a boiling point of 192 °C/27 mmHg (lit.) and a melting point of 76-80 °C (lit.). The compound is technical grade.

Mechanism of Action

The mechanism of action of this compound is based on its unusual excited-state intramolecular proton transfer (ESIPT) fluorescence. The ESIPT reaction from the enol form to the keto form had a low barrier of 2.54 kcal/mol in the cyclohexane solvation, and all the calculated emission was consistent with the experimental findings.

Safety and Hazards

The compound is classified as Aquatic Acute 1 - Aquatic Chronic 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The safety precautions include avoiding release to the environment and taking precautionary measures against spills.

Future Directions

The vast applications of 2-hydroxy-1-naphthaldehyde-derived systems in sensors originate from their unusual ESIPT fluorescence. Future research can provide meaningful insight into the two kinds of fluorescence spectroscopy in the system found by experimental measurement and be potential guidance to the application of 2-hydroxy-1-naphthaldehyde-derived systems in the development of new-type sensors, nonlinear optical materials, and biochemical probes.